N-((2-(furan-2-yl)pyridin-3-yl)methyl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C21H21N3O5S/c25-21(23-15-17-3-1-9-22-20(17)19-4-2-12-29-19)16-5-7-18(8-6-16)30(26,27)24-10-13-28-14-11-24/h1-9,12H,10-11,13-15H2,(H,23,25)
• InChI Key: QDGUDXMNAXIJJI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC3=C(N=CC=C3)C4=CC=CO4
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

N-((2-(furan-2-yl)pyridin-3-yl)methyl)-4-(morpholinosulfonyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential for use in various applications. This compound is also known as Furan-2-yl-pyridin-3-ylmethylaminomethyl)-4-(morpholinosulfonyl)benzamide or FPBA.

Scientific Research Applications

Synthesis and Chemical Reactions

Synthesis of 3-Diaminomethylene-2(3H)-furanones

A study detailed the synthesis of 3-diaminomethylene-2(3H)-furanones through the reaction of 2-amino-4,5-dihydro-3-furancarboxamides with morpholine, showcasing the chemical versatility of furan derivatives (Yamagata et al., 2002).

Trans-2-Benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones Synthesis

This research elaborates on a diastereoselective synthesis process for trans-2-benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones, indicating the structural manipulation of furan compounds for potential pharmacological interest (Kandinska et al., 2006).

Synthesis of Azuleno[1,2-b]pyrrole and Azuleno[1,2-b]furan

Demonstrates the formation of new heterocyclic compounds through the reaction of 3-methoxycarbonyl-2H-cyclohepta[b]furan-2-one with morpholino enamines, highlighting the potential for creating novel chemical entities with unique properties (Fujimori et al., 1986).

Nonaqueous Capillary Electrophoresis of Related Substances

A study focused on the separation of imatinib mesylate and related substances, showcasing the analytical techniques applicable to furan derivatives and their related compounds for quality control and characterization (Ye et al., 2012).

Synthesis and Anticonvulsant Activity of Enaminones

Research into the synthesis of novel enaminones from cyclic beta-dicarbonyl precursors condensed with morpholine among others, explores the anticonvulsant activity of these compounds, indicating the broader pharmacological potential of furan-based compounds (Edafiogho et al., 1992).